Mometasone-d5
Description
Mometasone-d5 is a deuterated analog of mometasone furoate, a synthetic 17-heterocyclic corticosteroid widely used in topical formulations for inflammatory skin conditions like psoriasis and eczema . The "-d5" designation indicates the substitution of five hydrogen atoms with deuterium, a stable isotope of hydrogen. This modification enhances the compound’s utility as an internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), where deuterated compounds improve quantification accuracy by minimizing matrix interference and correcting for procedural variability .
This compound retains the core structure of mometasone furoate but exhibits distinct physicochemical properties, such as altered metabolic stability and retention times in chromatographic assays .
Properties
Molecular Formula |
C₂₂H₂₃D₅Cl₂O₄ |
|---|---|
Molecular Weight |
432.39 |
Synonyms |
(11β,16α)-9,21-Dichloro-11,17-dihydroxy-16-methylpregna-1,4-diene-3,20-dione-d5; (+)-Mometasone-d5; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analogues in Therapeutics
Mometasone furoate (non-deuterated) has been extensively compared to other corticosteroids, such as fluocinolone acetonide and triamcinolone acetonide, in clinical efficacy and safety:
| Parameter | Mometasone Furoate 0.1% | Fluocinolone Acetonide 0.025% | Triamcinolone Acetonide 0.1% |
|---|---|---|---|
| Application Frequency | Once daily | Three times daily | Twice daily |
| Efficacy in Psoriasis | Superior (p < 0.01) | Moderate | Equivalent (cream) / Inferior (ointment) |
| Adverse Effects | Minimal | Higher incidence | Moderate |
| Potency Classification | Medium | Medium | Medium-High |
Key Findings :
- Mometasone ointment, applied once daily, demonstrated statistically superior efficacy compared to fluocinolone (thrice daily) and triamcinolone (twice daily) in reducing psoriasis symptoms .
- The cream formulation of mometasone was equivalent to triamcinolone cream but required fewer applications, enhancing patient compliance .
Key Insights :
Comparative Stability :
- Deuterated compounds often exhibit enhanced metabolic stability due to the kinetic isotope effect, reducing degradation during sample preparation .
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